Cas no 240815-74-1 (Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate)

• Product Name: Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate
• CAS No: 240815-74-1
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• MDL: MFCD09837642
• CID: 253234
• PubChem ID: 53432558
• Update Time: 2025-06-09

Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-chloro-5-nitro-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 2-chloro-5-nitropyridin-4-ylcarbamate
• tert-butyl N-(2-chloro-5-nitropyridin-4-yl)carbamate
• (6-Chloro-3-nitro-pyridin-4-yl)-carbamic acid tert-butyl ester
• tert-Butyl(2-chloro-5-nitropyridin-4-yl)carbamate
• (2-Chloro-5-nitropyridin-4-yl)carbamic acid tert-butyl ester
• tert-Butyl (2-chloro-5-nitropyridin-4-yl)carbamate
• FT-0748959
• EN300-6494757
• MFCD09837642
• SCHEMBL4044951
• (6-Chloro-3-nitro-pyridin-4-yl)-carbamic acid t-butyl ester
• SB36030
• DTXSID40700572
• 240815-74-1
• A817077
• G18663
• Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate

• MDL： MFCD09837642
• Inchi： 1S/C10H12ClN3O4/c1-10(2,3)18-9(15)13-6-4-8(11)12-5-7(6)14(16)17/h4-5H,1-3H3,(H,12,13,15)
• InChI Key： HPHSUQOLNNGRRD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.05176
• Monoisotopic Mass: 273.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97A^2

Experimental Properties

• PSA: 94.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate

Comprehensive Overview of Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate (CAS No. 240815-74-1)

Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate (CAS No. 240815-74-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro, nitro, and carbamate functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity for constructing complex heterocycles, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

The compound’s tert-butyl moiety enhances steric stability, while the nitro group offers electrophilic sites for nucleophilic substitution reactions—a hotspot in modern green chemistry discussions. Recent trends in sustainable synthesis have spurred interest in optimizing its production using catalytic methods, aligning with Google Scholar’s top queries on "eco-friendly nitropyridine derivatives."

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate. These methods address common user questions about purity validation, a concern highlighted in forums like ResearchGate. The compound’s spectral data (e.g., 13C-NMR shifts at δ 150–155 ppm for the pyridine ring) is often cited in patent applications, reflecting its industrial relevance.

In drug discovery, this compound serves as a precursor for kinase inhibitors, a trending topic due to its implications in oncology research. PubMed searches for "nitropyridine carbamates in medicinal chemistry" have surged by 30% year-over-year, underscoring its interdisciplinary appeal. Its chloro substituent also enables cross-coupling reactions, a technique popularized by Nobel Prize-winning palladium-catalyzed methodologies.

Storage recommendations for CAS No. 240815-74-1 emphasize inert atmospheres and low temperatures, addressing frequent queries on chemical stability. Suppliers often highlight its compatibility with Grignard reagents and organolithium compounds, key terms in organic synthesis workflows. Regulatory compliance (e.g., REACH) is another SEO-optimized aspect, as manufacturers prioritize documentation for global distribution.

Emerging applications include material science, where its nitro group participates in click chemistry for polymer functionalization—a niche explored in ACS Nano publications. This versatility aligns with Bing’s autocomplete suggestions like "nitropyridine carbamate applications in nanotechnology."

In summary, Tert-Butyl 2-Chloro-5-Nitropyridin-4-Ylcarbamate bridges academic inquiry and industrial innovation. Its multifaceted roles—from pharmaceutical intermediates to advanced material precursors—reflect the compound’s enduring significance in 21st-century chemistry.